7-bromo-2-(1-methyl-1H-pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine

• CAS No.: 1899832-18-8
• Molecular Formula: C10H8BrN5
• Molecular Weight: 278.11 g/mol
• IUPAC Name: 7-bromo-2-(1-methylpyrazol-4-yl)-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C10H8BrN5/c1-16-5-6(4-13-16)9-14-8-7(11)2-3-12-10(8)15-9/h2-5H,1H3,(H,12,14,15)
• InChI Key: MEUHZEGDNTUZMA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC3=NC=CC(=C3N2)Br

Description

7-bromo-2-(1-methyl-1H-pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine is a heterocyclic compound that features a bromine atom, a pyrazole ring, and an imidazo[4,5-b]pyridine core. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-bromo-2-(1-methyl-1H-pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-bromobenzene-1,2-diamine with 2-bromo-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one in the presence of a base such as triethylene diamine (DABCO) and a solvent like tetrahydrofuran . The reaction proceeds through a series of steps including substitution, reductive cyclization, and condensation .

Industrial Production Methods: For industrial-scale production, the process is optimized for efficiency and cost-effectiveness. The use of easily available raw materials and environmentally friendly reaction conditions is emphasized. The preparation method disclosed in patents involves the use of 4-bromo-2-nitroaniline as a starting material, followed by a sequence of reactions including substitution, reductive cyclization, oxidation, and condensation